Cas no 1361685-49-5 (2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile)

• Product Name: 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile
• CAS No: 1361685-49-5
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912199
• Update Time: 2025-06-07

2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-9-2-1-3-10(15)12(9)13-8(6-7-17)4-5-11(16)18-13/h1-5H,6H2
• InChI Key： MSUMSAIRURWKBF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=C(N=1)F)CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile

Introduction to 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1361685-49-5)

2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1361685-49-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group, a fluoropyridine moiety, and an acetonitrile functional group. These structural elements contribute to its potential utility in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile is of particular interest due to its ability to modulate biological pathways and interact with specific protein targets. The presence of the dichlorophenyl group enhances the lipophilicity of the molecule, which can improve its cellular permeability and bioavailability. The fluoropyridine moiety, on the other hand, provides additional electronic and steric effects that can influence the compound's binding affinity and selectivity towards target proteins.

In recent years, there has been a growing interest in the use of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile as a lead compound for the development of new drugs. Research studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile derivatives exhibited potent inhibitory effects on specific kinases involved in cancer progression.

The synthesis of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve multistep processes that include the formation of the dichlorophenyl and fluoropyridine moieties followed by the introduction of the acetonitrile group. These synthetic methods are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Beyond its use as a drug candidate, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile also serves as an important building block in combinatorial chemistry and high-throughput screening (HTS) assays. Its modular structure allows for easy functionalization and modification, making it a valuable tool for identifying novel bioactive compounds with diverse therapeutic potentials.

In addition to its medicinal applications, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile has been explored for its potential in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics and photovoltaic devices. Recent research has focused on developing new materials based on this compound that exhibit enhanced charge transport properties and improved device performance.

The safety profile of 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile is another critical aspect that has been extensively evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in pharmaceutical research, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-(2,6-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1361685-49-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development and exploration. As research in these fields continues to advance, it is likely that new applications and uses for this compound will be discovered, further highlighting its importance in modern scientific research.